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Compound of Interest

Compound Name: BCM-599

CAS No.: 1820763-99-2

Cat. No.: B605977

Get Quote

Application Note: Protocol Design for Long-Term Extension (LTE) Study of ABBV-599 in

Systemic Lupus Erythematosus (SLE)

Part 1: Scientific Rationale & Mechanism of Action
1.1 The Clinical Need Systemic Lupus Erythematosus (SLE) is characterized by heterogeneity

in pathogenesis, involving both innate (cytokine-driven) and adaptive (B-cell driven) immune

responses. While Janus Kinase (JAK) inhibitors have shown promise, partial responders

remain common. ABBV-599 is a fixed-dose combination of Elsubrutinib (a selective Bruton’s

Tyrosine Kinase [BTK] inhibitor) and Upadacitinib (a JAK1-selective inhibitor).[1]

1.2 The Dual-Pathway Hypothesis The rationale for an LTE lies in the hypothesis that while

JAK inhibition (Upadacitinib) provides rapid symptom relief via cytokine blockade, the addition

of BTK inhibition (Elsubrutinib) may provide superior long-term durability by abrogating B-cell

autoantibody production and preventing disease flares—outcomes that require longer

observation periods (>52 weeks) to manifest.
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Upadacitinib (JAK1): Blocks signaling of IFN-alpha, IFN-gamma, IL-6, and IL-10 (cytokine

storm reduction).

Elsubrutinib (BTK): Blocks B-cell Receptor (BCR) signaling and Fc-receptor activation on

myeloid cells (autoantibody reduction).

1.3 Mechanism Visualization
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Caption: Dual inhibition mechanism. Upadacitinib targets cytokine-driven inflammation (JAK1),

while Elsubrutinib targets B-cell autoantibody production (BTK).

Part 2: Study Design & Protocol Architecture
2.1 Study Objectives Unlike the parent Phase 2 study (e.g., SLEek) which focuses on efficacy

(SRI-4), the LTE prioritizes safety and durability.
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Primary Objective: To evaluate the long-term safety and tolerability of ABBV-599 (High Dose)

and Upadacitinib monotherapy.[1]

Secondary Objective: To assess durability of response (SRI-4, BICLA) and steroid-sparing

effects over 104+ weeks.

2.2 Study Schema (Rollover Design) This protocol utilizes a Blinded Extension format for the

first 48 weeks of the LTE to rigorously compare the combination vs. monotherapy, followed by

an Open-Label period.

LTE Treatment Period (Blinded)

Parent Phase 2 Study
(Week 48 Completers)

LTE Eligibility
Screening

ABBV-599 High Dose
(ELS 60mg + UPA 30mg)Maintain Assignment

Upadacitinib Monotherapy
(UPA 30mg + Placebo)

Maintain Assignment
Open Label Extension

(All receive ABBV-599 HD
or Investigator Choice)

Week 48 LTE

Week 48 LTE
Safety Follow-Up

(30 Days post-dose)
Discontinuation

Click to download full resolution via product page

Caption: Workflow for the Long-Term Extension. Subjects maintain their blinded assignment

from the parent study to assess long-term separation of efficacy curves.

2.3 Eligibility Criteria (The "Gatekeeper" Protocol) To ensure data integrity, strict rollover criteria

must be met.
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Criteria Type Requirement Rationale

Inclusion
Completed Week 48 of Parent

Study on study drug.

Ensures population is tolerant

to the drug.

Inclusion
Adherence > 80% during

Parent Study.

LTE data is useless without

compliance.

Exclusion

Active TB, Herpes Zoster, or

serious infection during the

gap period.

JAK inhibitors carry a Boxed

Warning for infection; safety is

paramount.

Exclusion

Development of severe

cytopenia (Neutrophils <

1000/mm³).

Additive risk of BTK and JAK

inhibition on bone marrow.

Part 3: Investigational Product & Dosing Strategy
3.1 Dosing Regimen Based on Phase 2 data (SLEek study), the "Low Dose" ABBV-599 arm

(ELS 60mg / UPA 15mg) was discontinued due to lack of superior efficacy.[1][2] Therefore, this

LTE protocol focuses exclusively on the High Dose formulation.

Formulation: Fixed-Dose Combination (FDC) tablet.

Dosage: ABBV-599 (Elsubrutinib 60 mg + Upadacitinib 30 mg) QD (Once Daily).[1][2][3]

Comparator: Upadacitinib 30 mg QD + Placebo (to maintain blind).

3.2 Corticosteroid Tapering (Critical Protocol)

Mandate: All subjects entering the LTE on >10mg/day prednisone must attempt a forced

taper starting at Week 4 of the LTE, unless medically unstable.

Goal: ≤ 7.5mg/day (physiological dose) or discontinuation.

Why? High background steroids mask the safety signal (infections) and efficacy signal of the

investigational drug.
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Part 4: Clinical Assessments & Endpoints
4.1 Safety Endpoints (Self-Validating Systems) The protocol must proactively monitor for

Adverse Events of Special Interest (AESI) associated with the JAK/BTK classes.

VTE Monitoring: Wells Score assessment at every visit. JAK inhibitors have a class warning

for thrombosis.

Malignancy: Skin checks (dermatology) every 6 months (Non-melanoma skin cancer risk).

Cardiovascular: Lipid panel monitoring (JAKs can elevate LDL).

Infection: Zoster surveillance. Protocol Note: Prophylactic vaccination (Shingrix) should be

encouraged prior to entry if local guidelines allow.

4.2 Efficacy Endpoints

Endpoint Definition Frequency

SRI-4

SLE Responder Index 4.[1]
[2] Reduction in SLEDAI
≥4, no new BILAG A/B, no
Physician Global
Assessment worsening.

Every 12 Weeks

BICLA

BILAG-Based Composite

Lupus Assessment. Requires

improvement in all organs with

activity.

Every 12 Weeks

LLDAS

Lupus Low Disease Activity

State.[1] The "Treat-to-Target"

gold standard.

Every 24 Weeks

| Flare Rate | SFI (Safety of Estrogens in Lupus Erythematosus National Assessment–SLEDAI

Flare Index). | Continuous |

Part 5: Statistical Considerations & Analysis
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5.1 Analysis Populations

Modified Intention-to-Treat (mITT): All subjects who receive at least one dose of study drug

in the LTE.

Completers Analysis: Critical for LTEs to understand "survivorship bias" (i.e., are the long-

term results good only because non-responders dropped out?).

5.2 Handling Missing Data

Non-Responder Imputation (NRI): Used for binary endpoints (SRI-4). If a patient drops out

due to AE or lack of efficacy, they are counted as a non-responder.

Observed Case (OC): Used for safety data to report actual incidence rates per 100 patient-

years (PY).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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